Cas no 1533850-16-6 (2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid
• CAS No: 1533850-16-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5745973
• PubChem ID: 79366784
• Update Time: 2025-11-01

2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138484
• 2-fluoro-2-(4-fluoro-3-methylphenyl)aceticacid
• CS-0344384
• 1533850-16-6
• 2-fluoro-2-(4-fluoro-3-methylphenyl)acetic acid
• AKOS017920202
• Benzeneacetic acid, α,4-difluoro-3-methyl-
• 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid

• Inchi： 1S/C9H8F2O2/c1-5-4-6(2-3-7(5)10)8(11)9(12)13/h2-4,8H,1H3,(H,12,13)
• InChI Key： PDEDJWURTVSTLH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±35.0 °C(Predicted)
• pka: 2.10±0.10(Predicted)

Additional information on 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid

Professional Introduction to 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic Acid (CAS No. 1533850-16-6)

2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid, with the chemical identifier CAS No. 1533850-16-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms in its structure imparts unique electronic and steric properties, which can be exploited to enhance the pharmacological efficacy and selectivity of derived drug candidates.

The< strong>fluorine substituents in 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid play a crucial role in modulating the bioavailability and metabolic stability of pharmaceutical compounds. Fluorine atoms are known to influence the lipophilicity, binding affinity, and metabolic degradation pathways of molecules, thereby serving as key structural determinants in drug design. Recent studies have highlighted the importance of fluorinated aromatic acids in the development of anti-inflammatory, anticancer, and antimicrobial agents, where their ability to enhance binding interactions with biological targets has been well-documented.

In the realm of medicinal chemistry, the< strong>structure-activity relationship (SAR) of 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid has been extensively explored to optimize its pharmacological properties. The compound’s core structure, featuring a fluoro-substituted benzene ring connected to an acetic acid moiety, provides a versatile platform for further functionalization. Researchers have utilized this scaffold to design derivatives with enhanced binding affinity to enzymes and receptors involved in various disease pathways. For instance, modifications at the< strong>4-fluoro-3-methylphenyl group have been shown to improve interactions with target proteins, leading to more potent and selective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have further facilitated the rational design of novel analogs based on 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid. These computational approaches allow researchers to predict the binding modes and pharmacokinetic profiles of candidate compounds with high accuracy, thereby accelerating the drug discovery process. The integration of machine learning algorithms has enabled the identification of optimal substitution patterns that maximize biological activity while minimizing off-target effects. This interdisciplinary approach has been particularly effective in identifying lead compounds for further optimization.

The< strong>pharmacological potential of 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid has been demonstrated in several preclinical studies. Researchers have reported its efficacy in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies suggest that this compound exhibits promising antitumor activity by interfering with critical signaling cascades involved in cancer cell proliferation and survival. These findings underscore its potential as a therapeutic agent for conditions such as rheumatoid arthritis and various types of cancer.

The< strong>synthetic accessibility of 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid has also contributed to its widespread use in medicinal chemistry research. The compound can be synthesized through well-established organic reactions involving fluorinated aromatic precursors and acetic acid derivatives. The availability of high-quality starting materials and efficient synthetic routes has enabled researchers to rapidly explore its derivatives and evaluate their biological activity. This accessibility is particularly important for academic institutions and pharmaceutical companies engaged in drug discovery programs.

In conclusion, 2-Fluoro-2-(4-fluoro-3-methylphenyl)acetic acid (CAS No. 1533850-16-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive scaffold for developing novel therapeutic agents. The ongoing research into this compound highlights its importance as a building block for future drugs targeting various diseases. As computational methods and synthetic techniques continue to evolve, the exploration of its derivatives is expected to yield even more innovative solutions in drug development.